Cas no 1820608-31-8 (ethyl 5,8-difluoroquinoline-3-carboxylate)

• Product Name: ethyl 5,8-difluoroquinoline-3-carboxylate
• CAS No: 1820608-31-8
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• MDL: MFCD29033833
• CID: 4620268
• PubChem ID: 119056846
• Update Time: 2025-05-21

ethyl 5,8-difluoroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 5,8-difluoro-, ethyl ester
• ethyl 5,8-difluoroquinoline-3-carboxylate

• MDL： MFCD29033833
• Inchi： 1S/C12H9F2NO2/c1-2-17-12(16)7-5-8-9(13)3-4-10(14)11(8)15-6-7/h3-6H,2H2,1H3
• SMILES： N1C2C(=C(F)C=CC=2F)C=C(C(OCC)=O)C=1

Additional information on ethyl 5,8-difluoroquinoline-3-carboxylate

Ethyl 5,8-Difluoroquinoline-3-carboxylate (CAS No. 1820608-31-8): A Versatile Fluorinated Quinoline Derivative

Ethyl 5,8-difluoroquinoline-3-carboxylate (CAS 1820608-31-8) is an emerging fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of fluorinated heterocyclic compounds, which are increasingly important in modern chemical research due to their unique electronic properties and biological activities.

The molecular structure of ethyl 5,8-difluoroquinoline-3-carboxylate features a quinoline core with fluorine substitutions at the 5 and 8 positions, along with an ester functional group at the 3-position. This specific arrangement of substituents makes it particularly interesting for medicinal chemistry applications, as the fluorine atoms can significantly influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have highlighted the potential of 5,8-difluoroquinoline derivatives in drug discovery programs, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of fluorine atoms in the quinoline scaffold is known to enhance the compound's ability to penetrate cell membranes and interact with biological targets, making ethyl 5,8-difluoroquinoline-3-carboxylate a valuable intermediate for pharmaceutical research.

In materials science, difluoroquinoline compounds like ethyl 5,8-difluoroquinoline-3-carboxylate are being investigated for their potential applications in organic electronics and optoelectronic materials. The fluorine substitutions can tune the electronic properties of the quinoline system, making it suitable for use in organic light-emitting diodes (OLEDs) or as a building block for more complex conjugated systems.

The synthesis of ethyl 5,8-difluoroquinoline-3-carboxylate typically involves multi-step procedures starting from appropriately substituted aniline derivatives. Recent advances in fluorination methodologies have made the preparation of such compounds more efficient, addressing one of the common challenges in working with fluorinated heterocycles.

From a commercial perspective, the demand for specialty fluorinated compounds like ethyl 5,8-difluoroquinoline-3-carboxylate has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel fluorinated building blocks for drug discovery programs, driving the market for such intermediates. The compound's CAS number 1820608-31-8 serves as a unique identifier in chemical databases and procurement systems.

Quality control of ethyl 5,8-difluoroquinoline-3-carboxylate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The purity of this compound is particularly important for pharmaceutical applications, where even minor impurities can affect biological testing results. Many suppliers now offer this compound with comprehensive analytical data sheets to meet the stringent requirements of research laboratories.

Storage and handling of ethyl 5,8-difluoroquinoline-3-carboxylate generally follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions should be taken when working with this material, including the use of appropriate personal protective equipment and adequate ventilation.

The future research directions for ethyl 5,8-difluoroquinoline-3-carboxylate and related compounds are likely to focus on expanding their applications in drug discovery and materials science. With the growing interest in fluorine-containing pharmaceuticals and the continuous development of new synthetic methodologies, this compound represents an important tool for researchers working at the interface of chemistry and biology.

For researchers interested in working with ethyl 5,8-difluoroquinoline-3-carboxylate, it's important to consult the latest scientific literature and patent databases to stay updated on its emerging applications. The compound's unique combination of fluorine substitutions and ester functionality makes it a versatile intermediate that can be further modified to create diverse molecular architectures with potential biological or materials applications.